Cas no 210491-38-6 (4-Bromo-2,6-bis(trifluoromethyl)benzoic acid)
210491-38-6 structure
Product Name:4-Bromo-2,6-bis(trifluoromethyl)benzoic acid
CAS No:210491-38-6
MF:C9H3BrF6O2
MW:337.013343095779
MDL:MFCD13181613
CID:1083466
PubChem ID:15370695
Update Time:2025-07-31
4-Bromo-2,6-bis(trifluoromethyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2,6-bis(trifluoromethyl)benzoic acid
- 2,6-Bis(trifluoromethyl)-4-bromo-benzoic acid
- SCHEMBL4171508
- 210491-38-6
- AKOS022181560
- 4-Bromo-2,6-bis(trifluoromethyl)benzoicacid
- Benzoic acid, 4-bromo-2,6-bis(trifluoromethyl)-
- AB93069
- CS-0195393
- E90824
- MFCD13181613
- DB-367405
-
- MDL： MFCD13181613
- Inchi： 1S/C9H3BrF6O2/c10-3-1-4(8(11,12)13)6(7(17)18)5(2-3)9(14,15)16/h1-2H,(H,17,18)
- InChI Key： ISXFFWSLEJLRHB-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(F)(F)F)C(C(=O)O)=C(C(F)(F)F)C=1
Computed Properties
- Exact Mass: 335.92206g/mol
- Monoisotopic Mass: 335.92206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 37.3Ų
4-Bromo-2,6-bis(trifluoromethyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013021572-1g |
2,6-Bis(trifluoromethyl)-4-bromobenzoic acid |
210491-38-6 | 97% | 1g |
$1519.80 | 2023-09-02 | |
| TRC | B194825-125mg |
4-Bromo-2,6-bis(trifluoromethyl)benzoic acid |
210491-38-6 | 125mg |
$ 115.00 | 2022-06-07 | ||
| TRC | B194825-250mg |
4-Bromo-2,6-bis(trifluoromethyl)benzoic acid |
210491-38-6 | 250mg |
$ 185.00 | 2022-06-07 | ||
| Matrix Scientific | 209720-1g |
4-Bromo-2,6-bis(trifluoromethyl)benzoic acid |
210491-38-6 | 1g |
$822.00 | 2023-09-10 | ||
| Matrix Scientific | 209720-25g |
4-Bromo-2,6-bis(trifluoromethyl)benzoic acid |
210491-38-6 | 25g |
$3579.00 | 2023-09-10 | ||
| A2B Chem LLC | AB20079-250mg |
4-Bromo-2,6-bis(trifluoromethyl)benzoic acid |
210491-38-6 | 97% | 250mg |
$101.00 | 2024-04-20 | |
| A2B Chem LLC | AB20079-500mg |
4-Bromo-2,6-bis(trifluoromethyl)benzoic acid |
210491-38-6 | 97% | 500mg |
$125.00 | 2024-04-20 | |
| A2B Chem LLC | AB20079-1g |
4-Bromo-2,6-bis(trifluoromethyl)benzoic acid |
210491-38-6 | 97% | 1g |
$161.00 | 2024-04-20 | |
| A2B Chem LLC | AB20079-5g |
4-Bromo-2,6-bis(trifluoromethyl)benzoic acid |
210491-38-6 | 97% | 5g |
$485.00 | 2024-04-20 | |
| A2B Chem LLC | AB20079-10g |
4-Bromo-2,6-bis(trifluoromethyl)benzoic acid |
210491-38-6 | 97% | 10g |
$800.00 | 2024-04-20 |
4-Bromo-2,6-bis(trifluoromethyl)benzoic acid Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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